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molecular formula C5H9N3O B8801463 (4-ethyl-4H-1,2,4-triazol-3-yl)methanol

(4-ethyl-4H-1,2,4-triazol-3-yl)methanol

Cat. No. B8801463
M. Wt: 127.14 g/mol
InChI Key: OZRGOYBVRAWHFJ-UHFFFAOYSA-N
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Patent
US07262185B2

Procedure details

To a mixture of 90% nitric acid (15 ml) and water (22 ml) was added sodium nitrite (0.06 g) and then 3-hydroxymethyl-5-mercapto-4-ethyl-4H-1,2,4-triazole (7.5 g) was slowly added for 0.5 hours at 45° C. After allowing the mixture to be cooled to room temperature, sodium carbonate was slowly added thereto to adjust pH to 7 at 0° C. The reaction mixture was concentrated under reduced pressure, methanol was added to the residue, and the precipitates were removed by filtration. The mixture was concentrated under reduced pressure, and the obtained residue was separated and purified by column chromatography (ethanol:ethyl acetate 2:1), to give 4-ethyl-3-hydroxymethyl-4H-1,2,4-triazole (4.60 g) as brown oil.
Name
nitric acid
Quantity
15 mL
Type
reactant
Reaction Step One
Name
water
Quantity
22 mL
Type
solvent
Reaction Step One
Name
sodium nitrite
Quantity
0.06 g
Type
reactant
Reaction Step Two
Name
3-hydroxymethyl-5-mercapto-4-ethyl-4H-1,2,4-triazole
Quantity
7.5 g
Type
reactant
Reaction Step Three
Name
sodium carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
4-ethyl-3-hydroxymethyl-4H-1,2,4-triazole

Identifiers

REACTION_CXSMILES
[N+]([O-])(O)=O.N([O-])=O.[Na+].[OH:9][CH2:10][C:11]1[N:15]([CH2:16][CH3:17])[C:14](S)=[N:13][N:12]=1.C(=O)([O-])[O-].[Na+].[Na+]>O>[CH2:16]([N:15]1[CH:14]=[N:13][N:12]=[C:11]1[CH2:10][OH:9])[CH3:17] |f:1.2,4.5.6|

Inputs

Step One
Name
nitric acid
Quantity
15 mL
Type
reactant
Smiles
[N+](=O)(O)[O-]
Name
water
Quantity
22 mL
Type
solvent
Smiles
O
Step Two
Name
sodium nitrite
Quantity
0.06 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Step Three
Name
3-hydroxymethyl-5-mercapto-4-ethyl-4H-1,2,4-triazole
Quantity
7.5 g
Type
reactant
Smiles
OCC1=NN=C(N1CC)S
Step Four
Name
sodium carbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to adjust pH to 7 at 0° C
CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated under reduced pressure, methanol
ADDITION
Type
ADDITION
Details
was added to the residue
CUSTOM
Type
CUSTOM
Details
the precipitates were removed by filtration
CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
the obtained residue was separated
CUSTOM
Type
CUSTOM
Details
purified by column chromatography (ethanol:ethyl acetate 2:1)

Outcomes

Product
Name
4-ethyl-3-hydroxymethyl-4H-1,2,4-triazole
Type
product
Smiles
C(C)N1C(=NN=C1)CO
Measurements
Type Value Analysis
AMOUNT: MASS 4.6 g
YIELD: CALCULATEDPERCENTYIELD 76.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.